Cas no 51513-86-1 (methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate)

• Product Name: methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate
• CAS No: 51513-86-1
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• MDL: MFCD24471736
• CID: 5241934
• PubChem ID: 14018923
• Update Time: 2026-03-08

methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[(1,1-dimethylethoxy)carbonyl]alanyl-, methyl ester (9CI)
• methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate

• MDL： MFCD24471736
• Inchi： 1S/C12H22N2O5/c1-7(14-11(17)19-12(3,4)5)9(15)13-8(2)10(16)18-6/h7-8H,1-6H3,(H,13,15)(H,14,17)/t7-,8-/m0/s1
• InChI Key： KRWPOGQDZNCNLK-YUMQZZPRSA-N
• SMILES： C(OC)(=O)[C@H](C)NC(=O)[C@H](C)NC(OC(C)(C)C)=O

Additional information on methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate

Recent Advances in the Study of Methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate (CAS: 51513-86-1)

The compound methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate (CAS: 51513-86-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. Recent studies have explored its utility as a versatile building block in the synthesis of complex peptides and peptidomimetics, leveraging its unique structural features to enhance stability and bioavailability.

One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate can serve as a protected amino acid derivative, facilitating the efficient assembly of peptide chains. The tert-butoxycarbonyl (Boc) group provides robust protection for the amino functionality, while the ester moiety allows for straightforward deprotection and subsequent coupling reactions. This has been particularly valuable in the synthesis of therapeutic peptides with improved pharmacokinetic properties.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential in prodrug design. By incorporating methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate into prodrug formulations, researchers have achieved enhanced membrane permeability and targeted delivery of active pharmaceutical ingredients (APIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of prodrugs for antiviral agents, demonstrating significant improvements in oral bioavailability and tissue distribution.

Furthermore, computational studies have provided insights into the molecular interactions and stability of methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate. Density functional theory (DFT) calculations and molecular dynamics simulations have revealed favorable conformational properties that contribute to its efficacy in peptide synthesis. These findings have paved the way for the rational design of novel derivatives with tailored functionalities for specific applications.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate. Recent efforts have focused on developing greener synthetic routes, such as catalytic methods and solvent-free reactions, to address these limitations. A 2024 study in Organic Process Research & Development showcased a novel catalytic approach that significantly reduces the environmental impact while maintaining high yields and purity.

In conclusion, methyl 2-(2-{(tert-butoxy)carbonylamino}propanamido)propanoate (CAS: 51513-86-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and computational modeling underscore its versatility and potential for future innovations. Ongoing research aims to further explore its mechanistic insights and expand its utility in drug discovery and development.